Cas no 32806-68-1 (2-benzylpentanedioic acid)

2-benzylpentanedioic acid structure
2-benzylpentanedioic acid structure
Product Name:2-benzylpentanedioic acid
CAS No:32806-68-1
MF:C12H14O4
MW:222.237164020538
CID:917284
PubChem ID:300107
Update Time:2025-04-19

2-benzylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-benzylpentanedioic acid
    • 2-Benzyl-pentanedioic acid
    • AC1L6VKU
    • CHEBI:354444
    • CHEMBL153232
    • NSC174209
    • NSC-174209
    • SureCN3963424
    • DS-003925
    • 2-Benzyl-pentanedioic acid,97%
    • BDBM50121917
    • SCHEMBL3963424
    • 32806-68-1
    • DTXSID60306136
    • Inchi: 1S/C12H14O4/c13-11(14)7-6-10(12(15)16)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)(H,15,16)
    • InChI Key: GUUZXORJVABSSF-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 1.79470
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.